N-acetylneuramin-lactose
N-acetylneuramin-lactose
6'-Sialyllactose belongs to the class of organic compounds known as n-acylneuraminic acids. These are neuraminic acids carrying an N-acyl substituent. 6'-Sialyllactose is soluble (in water) and a moderately acidic compound (based on its pKa). 6'-Sialyllactose has been primarily detected in breast milk. Within the cell, 6'-sialyllactose is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
35890-39-2
VCID:
VC0025220
InChI:
InChI=1S/C23H39NO19/c1-7(28)24-13-8(29)2-23(22(38)39,43-20(13)15(34)10(31)4-26)40-6-12-16(35)17(36)18(37)21(41-12)42-19(11(32)5-27)14(33)9(30)3-25/h3,8-21,26-27,29-37H,2,4-6H2,1H3,(H,24,28)(H,38,39)/t8-,9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20+,21-,23+/m0/s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O
Molecular Formula:
C23H39NO19
Molecular Weight:
633.6 g/mol
N-acetylneuramin-lactose
CAS No.: 35890-39-2
Main Products
VCID: VC0025220
Molecular Formula: C23H39NO19
Molecular Weight: 633.6 g/mol
CAS No. | 35890-39-2 |
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Product Name | N-acetylneuramin-lactose |
Molecular Formula | C23H39NO19 |
Molecular Weight | 633.6 g/mol |
IUPAC Name | (2R,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C23H39NO19/c1-7(28)24-13-8(29)2-23(22(38)39,43-20(13)15(34)10(31)4-26)40-6-12-16(35)17(36)18(37)21(41-12)42-19(11(32)5-27)14(33)9(30)3-25/h3,8-21,26-27,29-37H,2,4-6H2,1H3,(H,24,28)(H,38,39)/t8-,9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20+,21-,23+/m0/s1 |
Standard InChIKey | VMWYCXKMRSTDSP-REKZVMABSA-N |
Isomeric SMILES | CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)OC[C@@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)O)O)O)O |
SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O |
Canonical SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O |
Physical Description | Solid |
Description | 6'-Sialyllactose belongs to the class of organic compounds known as n-acylneuraminic acids. These are neuraminic acids carrying an N-acyl substituent. 6'-Sialyllactose is soluble (in water) and a moderately acidic compound (based on its pKa). 6'-Sialyllactose has been primarily detected in breast milk. Within the cell, 6'-sialyllactose is primarily located in the cytoplasm. |
Synonyms | SIALYLLACTOSE;N-ACETYLNEURAMIN-LACTOSE;N-ACETYLNEURAMINYL[2->3]- AND [2->6]-BETA-D-GALAC-TOPYRANOSYL[1->4]-D-GLUCOPYRANOSE;NEU5AC-ALPHA2-6GAL-BETA1-4GLC;NEURAMIN-LACTOSE;6/'-SL;6/'-SIALYLLACTOSE;D-Glucose, O-(N-acetyl-.alpha.-neuraminosyl)-(2?6)-O-.b |
Reference | 1: Sturman JA, Lin YY, Higuchi T, Fellman JH. N-acetylneuramin lactose sulfate: a newly identified nutrient in milk. Pediatr Res. 1985 Feb;19(2):216-9. PubMed PMID: 3982882. 2: Straus DC, Jolley WL, Purdy CW. Characterization of neuraminidases produced by various serotypes of Pasteurella haemolytica. Infect Immun. 1993 Nov;61(11):4669-74. PubMed PMID: 8406865; PubMed Central PMCID: PMC281219. 3: Guo X, Meyerhoff ME. Synthesis of N-acetylneuraminyl-alpha 2,3(6)lactose-malate dehydrogenase conjugate for detecting sialic acid terminal groups on glycoproteins via homogeneous lectin-based enzyme-linked binding assay. Appl Biochem Biotechnol. 1997 Oct-Nov;68(1-2):41-56. PubMed PMID: 9373929. 4: Ekman B, Wahlberg J, Landberg E. Urine oligosaccharide pattern in patients with hyperprolactinaemia. Glycoconj J. 2015 Nov;32(8):635-41. doi: 10.1007/s10719-015-9610-x. Epub 2015 Aug 15. PubMed PMID: 26275984. 5: Wright CS. 2.2 A resolution structure analysis of two refined N-acetylneuraminyl-lactose--wheat germ agglutinin isolectin complexes. J Mol Biol. 1990 Oct 20;215(4):635-51. PubMed PMID: 2231724. |
PubChem Compound | 643987 |
Last Modified | Nov 11 2021 |
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